- Radical C-H Trifluoromethoxylation of (Hetero)arenes with Bis(trifluoromethyl)peroxide, Chemistry - A European Journal, 2021, 27(45), 11554-11558
Cas no 52771-21-8 (3-(Trifluoromethoxy)benzaldehyde)
52771-21-8 structure
3-(Trifluoromethoxy)benzaldehyde Properties
Names and Identifiers
-
- 3-(Trifluoromethoxy)benzaldehyde
- 3-trifluoromethoxybenzaldehyde
- 3-trifluoromethoxybenz-aldehyde
- m-trifluoromethoxy benzaldehyde
- m-(trifluoromethoxy)benzaldehyde
- m-trifluoromethoxybenzaldehyde
- FQEVHRCPXFKJHF-UHFFFAOYSA-N
- PubChem1470
- 3trifluoromethoxybenzaldehyde
- KSC274M0J
- 3-trifluormethoxy-benzaldehyde
- 3-trifluoromethoxy-benzaldehyde
- 3-(trifluoromethyloxy)benzaldehyde
- 3-TERT-
- DTXSID60345520
- Z1089905960
- SCHEMBL68710
- 52771-21-8
- A7529
- MFCD00042406
- FT-0659634
- PS-8384
- EN300-68232
- FT-0613899
- SY021814
- A829247
- 50823-91-1
- 3-(Trifluoromethoxy)benzaldehyde, 95%
- AC-3864
- AKOS005171623
- CHEMBL4462159
- Benzaldehyde, 3-(trifluoromethoxy)-
- AM20060804
- F0001-1361
- Trifluoromethoxybenzaldehyde2
- CS-W019515
- α-Cyclodextrin
- DTXCID10296593
- STK503656
- DB-071261
- DB-024108
- ALBB-005993
- +Expand
-
- MFCD00042406
- FQEVHRCPXFKJHF-UHFFFAOYSA-N
- 1S/C8H5F3O2/c9-8(10,11)13-7-3-1-2-6(4-7)5-12/h1-5H
- FC(OC1=C([H])C([H])=C([H])C(C([H])=O)=C1[H])(F)F
- 7267831
Computed Properties
- 190.02400
- 0
- 5
- 2
- 190.024164
- 13
- 179
- 0
- 0
- 0
- 0
- 0
- 1
- 3
- nothing
- 0
- 26.3
Experimental Properties
- 2.39770
- 26.30000
- n20/D 1.454(lit.)
- 83-86 °C/24 mmHg(lit.)
- 450°C
- Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
- Not determined
- Not determined
- Air Sensitive
- 1.33 g/mL at 25 °C(lit.)
3-(Trifluoromethoxy)benzaldehyde Security Information
-
GHS07
- 3
- S26-S36/37/39-S37/39
- S26-S37/39
- R22; R36/38
-
Xn
- PG3
- H315-H319-H335
- P261-P305+P351+P338
- warning
- 36/37/38
- Warning
- IRRITANT
3-(Trifluoromethoxy)benzaldehyde Customs Data
- 2913000090
-
China Customs Code:
2913000090Overview:
2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%
3-(Trifluoromethoxy)benzaldehyde Price
3-(Trifluoromethoxy)benzaldehyde Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Catalysts: Ruthenium(2+), tris(4,4′-dimethyl-2,2′-bipyridine-κN1,κN1′)-, (OC-6-11)-, hexafl… Solvents: Acetonitrile ; cooled; 16 h, rt
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ; 1 h, rt
Reference
- Photocatalytic trifluoromethoxylation of arenes and heteroarenes in continuous-flow, Beilstein Journal of Organic Chemistry, 2020, 16, 1305-1312
Synthetic Circuit 3
Reaction Conditions
1.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ; 1 h, rt
Reference
- Radical Trifluoromethoxylation of Arenes Triggered by a Visible-Light-Mediated N-O Bond Redox Fragmentation, Angewandte Chemie, 2018, 57(42), 13784-13789
Synthetic Circuit 4
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ; 16 h, rt
Reference
- Photocatalytic preparation of perfluoroalkoxy-substituted arenes and heteroarenes, World Intellectual Property Organization, , ,
3-(Trifluoromethoxy)benzaldehyde Raw materials
- Benzaldehyde
- Methane, oxybis[trifluoro-
- Pyridinium, 4-cyano-1-(trifluoromethoxy)-
- 1H-Benzotriazolium, 1-methyl-7-nitro-3-(trifluoromethoxy)-5-(trifluoromethyl)-
- Peroxide,bis(trifluoromethyl)
- N-Propyl-Methyl Piperidinium Bis(trifluoroMethylsulfonyl)Imide
3-(Trifluoromethoxy)benzaldehyde Preparation Products
3-(Trifluoromethoxy)benzaldehyde Suppliers
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3-(Trifluoromethoxy)benzaldehyde Related Literature
-
Anna C. U. Lourens,David Gravestock,Robyn L. van Zyl,Heinrich C. Hoppe,Natasha Kolesnikova,Supannee Taweechai,Yongyuth Yuthavong,Sumalee Kamchonwongpaisan,Amanda L. Rousseau Org. Biomol. Chem. 2016 14 7899
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